Cas no 34094-38-7 (3a(1H)-Pentalenol, hexahydro-)

3a(1H)-Pentalenol, hexahydro- structure
3a(1H)-Pentalenol, hexahydro- structure
Product Name:3a(1H)-Pentalenol, hexahydro-
CAS No:34094-38-7
MF:C8H14O
MW:126.196162700653
CID:1462010
PubChem ID:524283
Update Time:2025-04-20

3a(1H)-Pentalenol, hexahydro- Chemical and Physical Properties

Names and Identifiers

    • 3a(1H)-Pentalenol, hexahydro-
    • 15α-hydroxybicyclo[3.3.0]octane
    • DTXSID10335279
    • LDDVZRCVQYSNPT-UHFFFAOYSA-N
    • 34094-38-7
    • octahydropentalen-3a-ol
    • Bicyclo[3.3.0]octan-1-ol
    • 52318-93-1
    • cis-bicyclo[3.3.0]octan-1-ol
    • cis-octahydropentalen-3a-ol
    • SCHEMBL1249492
    • Inchi: 1S/C8H14O/c9-8-5-1-3-7(8)4-2-6-8/h7,9H,1-6H2
    • InChI Key: LDDVZRCVQYSNPT-UHFFFAOYSA-N
    • SMILES: OC12CCCC1CCC2

Computed Properties

  • Exact Mass: 126.10452
  • Monoisotopic Mass: 126.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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